Cas no 62952-03-8 (Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester)
62952-03-8 structure
Product Name:Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester
CAS No:62952-03-8
MF:C21H18O3
MW:318.365826129913
CID:428346
PubChem ID:23011251
Update Time:2025-04-19
Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester
- (4-methylphenyl) 2-(4-phenylphenoxy)acetate
- 62952-03-8
- AKOS003501452
- 4-Methylphenyl [([1,1'-biphenyl]-4-yl)oxy]acetate
- DTXSID00629790
-
- Inchi: 1S/C21H18O3/c1-16-7-11-20(12-8-16)24-21(22)15-23-19-13-9-18(10-14-19)17-5-3-2-4-6-17/h2-14H,15H2,1H3
- InChI Key: VPMDQZZKSLYEOG-UHFFFAOYSA-N
- SMILES: O(CC(=O)OC1C=CC(C)=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 318.12564
- Monoisotopic Mass: 318.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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